Cas no 828-93-3 (6-(methoxymethyl)-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile)
828-93-3 structure
Product Name:6-(methoxymethyl)-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
CAS No:828-93-3
MF:C9H10N2O2
MW:178.187901973724
CID:988322
PubChem ID:224563
Update Time:2025-04-20
6-(methoxymethyl)-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-(methoxymethyl)-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
- 6-(methoxymethyl)-4-methyl-2-oxo-1H-pyridine-3-carbonitrile
- NSC-13131
- ChemDiv2_004967
- Nicotinonitrile, 1,2-dihydro-6-(methoxymethyl)-4-methyl-2-oxo-
- DHVLLSAJEHIDHO-UHFFFAOYSA-N
- NSC13131
- AKOS005592170
- 6-(Methoxymethyl)-4-methyl-2(1H)-oxonicotinonitrile
- DTXSID70279549
- NSC23796
- HMS1383B17
- IDI1_003682
- 2-methoxymethyl-4-methyl-5-cyano-6-pyridone
- NSC-23796
- 6-(Methoxymethyl)-4-methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile #
- 828-93-3
- STK669891
-
- Inchi: 1S/C9H10N2O2/c1-6-3-7(5-13-2)11-9(12)8(6)4-10/h3H,5H2,1-2H3,(H,11,12)
- InChI Key: DHVLLSAJEHIDHO-UHFFFAOYSA-N
- SMILES: O(C)CC1=CC(C)=C(C#N)C(N1)=O
Computed Properties
- Exact Mass: 178.074227566g/mol
- Monoisotopic Mass: 178.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 62.1Ų
6-(methoxymethyl)-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
828-93-3 (6-(methoxymethyl)-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile) Related Products
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